2-Amino-4-methoxy-3,3-dimethylbutanoic acid

• Molecular Formula: C7H15NO3
• Molecular Weight: 161.20 g/mol
• IUPAC Name: 2-amino-4-methoxy-3,3-dimethylbutanoic acid
• InChI: InChI=1S/C7H15NO3/c1-7(2,4-11-3)5(8)6(9)10/h5H,4,8H2,1-3H3,(H,9,10)
• InChI Key: RRVPPTLBLZLLPF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(COC)C(C(=O)O)N

Description

2-Amino-4-methoxy-3,3-dimethylbutanoic acid (IUPAC name: 2-amino-4-methoxy-3,3-dimethyl-4-oxobutanoic acid) is a non-proteinogenic amino acid derivative characterized by a methoxy group at position 4, a dimethyl substitution at position 3, and a carboxylic acid functional group. It is listed under CAS number 1803561-86-5 and is available as a hydrochloride salt (CAS: 1803561-86-5; 95% purity) .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Amino-4-methoxy-3,3-dimethylbutanoic acid typically involves the reaction of appropriate starting materials under controlled conditions. One common method involves the alkylation of a suitable amino acid derivative followed by methoxylation. The reaction conditions often require the use of specific catalysts and solvents to ensure high yield and purity .

Industrial Production Methods

In an industrial setting, the production of 2-Amino-4-methoxy-3,3-dimethylbutanoic acid may involve large-scale chemical reactors and continuous flow processes. The use of advanced purification techniques such as crystallization and chromatography ensures the compound meets the required specifications for various applications .

Chemical Reactions Analysis

Types of Reactions

2-Amino-4-methoxy-3,3-dimethylbutanoic acid can undergo several types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxo derivatives.

Reduction: Reduction reactions can yield various amine derivatives.

Substitution: The methoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles for substitution reactions. The reaction conditions typically involve controlled temperatures and pH levels to optimize the reaction outcomes .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxo derivatives, while substitution reactions can produce a variety of functionalized compounds .

Scientific Research Applications

2-Amino-4-methoxy-3,3-dimethylbutanoic acid has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its role as a precursor for drug development.

Industry: The compound is used in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of 2-Amino-4-methoxy-3,3-dimethylbutanoic acid involves its interaction with specific molecular targets and pathways. The amino group allows it to form hydrogen bonds and interact with enzymes and receptors, while the methoxy group can influence its solubility and reactivity. These interactions can modulate various biochemical pathways, leading to its observed effects .

Comparison with Similar Compounds

Structural Analogues and Substitution Patterns

The following compounds share structural similarities with 2-amino-4-methoxy-3,3-dimethylbutanoic acid, differing primarily in substituents at positions 3, 4, or the presence of additional functional groups:

Compound Name	CAS Number	Molecular Formula	Key Substituents	Molecular Weight	Solubility (µg/mL)
2-Amino-4-methoxy-3,3-dimethylbutanoic acid	1803561-86-5	C₇H₁₃NO₄	4-OCH₃, 3,3-dimethyl	175.18	Not reported
4-Amino-3,3-dimethylbutanoic acid hydrochloride	89584-21-4	C₆H₁₃NO₂·HCl	4-NH₂, 3,3-dimethyl	167.63	23.2 (pH 7.4)
L-tert-Leucine (2-Amino-3,3-dimethylbutanoic acid)	20859-02-3	C₆H₁₃NO₂	3,3-dimethyl (no 4-substituent)	143.17	Not reported
(2S)-Amino-4-chloro-3,3-dimethylbutanoic acid	875841-51-3	C₆H₁₂ClNO₂	4-Cl, 3,3-dimethyl	165.62	Not reported
2-Amino-2,3-dimethylbutanoic acid	Not specified	C₆H₁₁NO₂	2-NH₂, 2,3-dimethyl	145.16	Not reported

Key Observations :

• Substituent Effects: The methoxy group in the target compound introduces steric hindrance and polarity compared to the amino group in 4-amino-3,3-dimethylbutanoic acid hydrochloride. The chloro-substituted analogue (CAS: 875841-51-3) may exhibit higher lipophilicity, influencing membrane permeability in biological systems .
• Synthetic Utility: Compounds like 4-amino-3,3-dimethylbutanoic acid hydrochloride are synthesized via esterification and acid hydrolysis, as seen in protocols involving tert-butyl esters and HCl .

Physicochemical Properties

• Thermal Stability: L-tert-Leucine (2-amino-3,3-dimethylbutanoic acid) has a melting point of 200–203°C, indicating high thermal stability due to its compact dimethyl substitution .

Biological Activity

2-Amino-4-methoxy-3,3-dimethylbutanoic acid (often referred to as AMDBA) is a compound of growing interest in biochemical research due to its potential biological activities. This article explores its mechanisms of action, biological effects, and relevant case studies.

Chemical Structure and Properties

The chemical structure of 2-Amino-4-methoxy-3,3-dimethylbutanoic acid features an amino group, a methoxy group, and a branched carbon chain, which contribute to its unique reactivity:

Property	Description
Molecular Formula	C$_{8}$H$_{17}$N$_{1}$O$_{2}$
Molecular Weight	173.23 g/mol
Functional Groups	Amino (-NH$_2$), Methoxy (-OCH$_3$)

The biological activity of AMDBA is attributed to its interaction with various molecular targets:

• Enzyme Modulation : AMDBA has been shown to influence enzymes involved in amino acid metabolism and signal transduction pathways, potentially affecting cellular regulation and growth processes .
• Anticonvulsant Properties : Research indicates that AMDBA serves as a precursor for compounds with anticonvulsant effects, suggesting its utility in neurological applications .
• Antimicrobial Activity : Some derivatives of AMDBA exhibit antimicrobial properties against pathogens, indicating potential therapeutic applications in infectious diseases .

Anticancer Activity

Recent studies have highlighted the anticancer potential of AMDBA and its derivatives. For example:

• A derivative of AMDBA was evaluated for its cytotoxic effects on various cancer cell lines, including MCF-7 (breast cancer), HCT-116 (colon cancer), and A549 (lung cancer). The study utilized the MTT assay to determine cell viability across concentrations ranging from 0 to 100 µg/mL. The results demonstrated significant inhibitory effects on cancer cell proliferation while showing minimal toxicity to normal cell lines .

Antimicrobial Effects

AMDBA's derivatives have also been tested for their antimicrobial efficacy:

• In vitro studies indicated that certain derivatives possess activity against mycobacterial infections, which could lead to new treatments for tuberculosis . The specific mechanisms were not fully elucidated but suggested interactions with bacterial metabolic pathways.

Research Findings Summary

The following table summarizes key findings from recent research on AMDBA:

Study Focus	Findings	Reference
Cytotoxicity in Cancer Cells	Significant inhibition of growth in MCF-7, HCT-116, A549 cells; low toxicity in normal cells
Antimicrobial Activity	Effective against mycobacterial pathogens; potential for therapeutic application
Enzyme Interaction	Modulates activity of enzymes related to amino acid metabolism